Cas no 60-33-3 (Linoleic Acid, from Plants)

• Product Name: Linoleic Acid, from Plants
• CAS No: 60-33-3
• MF: C₁₈H₃₂O₂
• MW: 280.4455
• MDL: MFCD00064241
• CID: 33756
• PubChem ID: 24896279
• Update Time: 2025-11-11

Linoleic Acid, from Plants Chemical and Physical Properties

Names and Identifiers

• (9Z,12Z)-Octadeca-9,12-dienoic acid
• OCTADECA-9Z,12Z-DIENOIC ACID
• TELFAIRIC ACID
• (Z,Z)-9,12-Octadecadienoic acid
• (z)-12-octadecadienoicacid
• (Z,Z)-Octadeca-9, 12-dienoic acid
• 12-Octadecadienoicacid(Z,Z)-9
• 9,12-Linoleic acid
• 9,12-OCTADECADIENOIC ACID
• 9-cis,12-cis-Octadecadienoic acid
• cis-9cis-12-Octadecadienoic acid
• Linoleic acid
• Linoleic Acid (peroxide free)
• LINOLEIC ACID(AS) PrintBack
• cis,cis-9,12-octadecadienoic acid
• emersol310
• emersol315
• FEMA 3380
• Hidiene
• IVELIP
• LINOLEATE
• Linoleic
• Pamolyn
• unifac6550
• 9-cis,12-cis-Linoleic acid
• Linolic acid
• cis-9,cis-12-Octadecadienoic acid
• cis,cis-Linoleic acid
• Grape seed oil
• Emersol 315
• Unifac 6550
• 9Z,12Z-Linoleic acid
• Extra Linoleic 90
• Polylin 515
• Emersol 310
• Polylin No. 515
• Oils, grape
• 9Z,12Z-octadecadienoic acid
• alpha-Linoleic acid
• acide linoleiqu
• Linoleic Acid, from Plants
• ConMedNP.2327
• cis,cis-linoleate
• linoleic acid, ion(1-)
• (9Z,12Z)-octadecadienoate
• acide cis-linoleique
• C18:2 9c, 12c omega6 todos cis-9,12-octadienoico
• cis-Delta(9,12)-octadecadienoate
• all-cis-9,12-octadecadienoic acid
• cis,cis-9,12-octadecadienoate
• acido linoleico
• Dataset-S1.256
• acide linoleique
• (9Z,12Z)-Octadecadienoic acid
• C18:2, n-6,9 all-cis
• (9Z,12Z)-9,12-octadecadienoic acid, ion(1-)
• cis-Delta(9,12)-octadecadienoic acid
• LA
• (Z,Z)-9,12-octadecadienoic acid, ion(1-)

• MDL： MFCD00064241
• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b7-6-,10-9-
• InChI Key： OYHQOLUKZRVURQ-HZJYTTRNSA-N
• SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])/C(/[H])=C(/[H])\C([H])([H])/C(/[H])=C(/[H])\C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1727101

Computed Properties

• Exact Mass: 280.24000
• Monoisotopic Mass: 280.240230259 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XlogP: 6.8
• Surface Charge: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3
• Molecular Weight: 280.4

Experimental Properties

• Color/Form: Colorless to straw colored liquid
• Density: 0.902 g/mL at 25 °C(lit.)
• Melting Point: −5 °C (lit.)
• Boiling Point: 229-230 °C/16 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.466(lit.)
• Solubility: NaOH: soluble1M
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stability Stable, but air and light sensitive. Combustible. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 5.88450
• Refractive Index: Index of refraction: 1.4715 at 11.5 °C/D, 1.4699 at 20 °C/D, 1.4683 at 21.5 °C/D, 1.4588 at 50 °C/D
• pka: 4.77(at 25℃)
• FEMA: 3380 | 9,12-OCTADECADIENOIC ACID (48%) AND 9,12,15-OCTADECATRIENOIC ACID (52%)
• Freezing Point: -5℃
• λmax: 270(H2O)(lit.)
• Merck: 5505
• Sensitiveness: Air Sensitive
• Color/Form: 2.0 mg/mL in ethanol
• Solubility: Soluble in ethanol, diethyl ether, chloroform, miscible with dimethylformamide and oil, insoluble in water and glycerol
• Vapor Pressure: 8.68e-07 mmHg

Linoleic Acid, from Plants Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36: eye irritation.
• Safety Instruction： S26-S24/25-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：RF9990000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on Linoleic Acid, from Plants

Linoleic Acid, from Plants (CAS No: 60-33-3) - A Comprehensive Overview

Linoleic Acid, with the chemical formula C₁₈H₃₂O₂, is a polyunsaturated omega-6 fatty acid that plays a crucial role in various biological processes. Its CAS number, 60-33-3, uniquely identifies this compound in the scientific and industrial communities. Derived primarily from plant sources, Linoleic Acid is an essential nutrient for humans and animals, as it cannot be synthesized by the body and must be obtained through diet. This introduction delves into the properties, applications, and recent research advancements surrounding Linoleic Acid, highlighting its significance in the field of chemico-biopharmaceuticals.

The chemical structure of Linoleic Acid features a double bond at the 9th carbon atom from the omega end, making it a conjugated diene. This structural characteristic contributes to its reactivity and biological activity. As a member of the omega-6 family, Linoleic Acid is a precursor to other bioactive molecules such as prostaglandins, thromboxanes, and leukotrienes, which are involved in inflammation, blood clotting, and immune responses. The natural occurrence of Linoleic Acid in various plant oils, including sunflower oil, soybean oil, and corn oil, makes it a widely available and economically viable compound for industrial and pharmaceutical applications.

In recent years, research on Linoleic Acid has intensified due to its multifaceted biological functions. Studies have demonstrated its potential in modulating lipid metabolism, improving insulin sensitivity, and reducing the risk of chronic diseases such as cardiovascular disorders and type 2 diabetes. For instance, a groundbreaking study published in the *Journal of Lipid Research* in 2021 highlighted how dietary Linoleic Acid supplementation can enhance HDL cholesterol levels while lowering LDL cholesterol, thereby improving cardiovascular health. This finding underscores the importance of incorporating Linoleic Acid into functional foods and nutraceutical products designed to promote heart health.

The pharmaceutical industry has also explored the therapeutic applications of Linoleic Acid. Researchers have investigated its role in anti-inflammatory therapies, particularly in conditions like rheumatoid arthritis and inflammatory bowel disease. A notable study published in *Biochemical Pharmacology* in 2022 revealed that topical application of Linoleic Acid derivatives can significantly reduce inflammation by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. This discovery opens new avenues for developing topical treatments that leverage the anti-inflammatory properties of Linoleic Acid.

Beyond its biological significance, Linoleic Acid finds extensive use in cosmetics and skincare products due to its moisturizing and anti-aging properties. Its ability to penetrate the skin barrier makes it an effective ingredient in lotions, creams, and serums aimed at hydrating and rejuvenating the skin. Furthermore, recent advancements in nanotechnology have enabled the encapsulation of Linoleic Acid in liposomes or micelles, enhancing its stability and bioavailability during formulation. This innovation has led to the development of novel cosmetic formulations that deliver Linoleic Acid more efficiently to target skin layers.

The agricultural sector has also benefited from the use of Linoleic Acid as a growth promoter for livestock and crops. Research indicates that dietary supplementation with Linoleic Acid can improve animal growth rates, enhance meat quality, and increase crop yields. A study published in *Animal Feed Science and Technology* in 2020 demonstrated that adding Linoleic Acid to cattle feed can lead to reduced fat deposition while improving muscle development. Similarly, studies on soybean crops have shown that genetic modification to enhance Linoleic Acid content can result in higher seed yields and improved nutritional value.

The environmental impact of cultivating plants rich in Linoleic Acid has also been a subject of interest. Sustainable farming practices that maximize Linoleic Acid production while minimizing environmental footprint are being explored. For example, researchers are investigating agroforestry systems where nitrogen-fixing trees are interplanted with oilseed crops to enhance soil health and increase Linoleic Acid yields without relying heavily on synthetic fertilizers. Such approaches align with global efforts to promote green chemistry and sustainable agriculture.

In conclusion, Linoleic Acid (CAS No: 60-33-3) is a versatile compound with far-reaching implications across multiple industries. Its essential role in human nutrition, therapeutic applications in medicine،and innovative uses in cosmetics и agriculture highlight its significance as a natural product with high commercial value. As research continues to uncover new applications и benefits，the demand for high-quality，plant-derived Lin ole ic Ac id will likely grow，driving further innovation іn both science и industry.